Cas no 62644-38-6 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(pentyloxy)-)

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(pentyloxy)- structure
62644-38-6 structure
Product Name:3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(pentyloxy)-
CAS No:62644-38-6
MF:C12H20O4
MW:228.284804344177
CID:436637
PubChem ID:21397307
Update Time:2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(pentyloxy)-
    • 4-ethyl-2-pentoxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
    • DTXSID20613010
    • SCHEMBL11758505
    • Pentyl 2,3-anhydro-6,7-dideoxyheptopyranosid-4-ulose
    • 62644-38-6
    • Inchi: 1S/C12H20O4/c1-3-5-6-7-14-12-11-10(16-11)9(13)8(4-2)15-12/h8,10-12H,3-7H2,1-2H3
    • InChI Key: KXLIECODKXETMQ-UHFFFAOYSA-N
    • SMILES: O1C2C(C(CC)OC(C12)OCCCCC)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • PSA: 48.06
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